7-(2-hydroxyphenyl)-2-[4-(3-methoxyphenyl)piperazin-1-yl]-7,8-dihydroquinazolin-5(6H)-one

• Molecular Formula: C25H26N4O3
• Molecular Weight: 430.5 g/mol
• IUPAC Name: 7-(2-hydroxyphenyl)-2-[4-(3-methoxyphenyl)piperazin-1-yl]-7,8-dihydro-6H-quinazolin-5-one
• InChI: InChI=1S/C25H26N4O3/c1-32-19-6-4-5-18(15-19)28-9-11-29(12-10-28)25-26-16-21-22(27-25)13-17(14-24(21)31)20-7-2-3-8-23(20)30/h2-8,15-17,30H,9-14H2,1H3
• InChI Key: YQEIMCVAOJNQKF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)C3=NC=C4C(=N3)CC(CC4=O)C5=CC=CC=C5O

Description

The compound 7-(2-hydroxyphenyl)-2-[4-(3-methoxyphenyl)piperazin-1-yl]-7,8-dihydroquinazolin-5(6H)-one (hereafter referred to as the "target compound") is a dihydroquinazolinone derivative featuring a 2-hydroxyphenyl group at the 7-position and a 4-(3-methoxyphenyl)piperazine moiety at the 2-position. Its molecular formula is C₂₅H₂₄N₄O₃, with a molecular weight of 433.48 g/mol.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Variations in the Dihydroquinazolinone Core

The target compound belongs to a broader class of 7,8-dihydroquinazolin-5(6H)-ones, which exhibit structural diversity primarily in:

• Position 7 : Aryl or substituted aryl groups (e.g., hydroxyphenyl, chlorophenyl, fluorophenyl).
• Position 2 : Piperazine derivatives with varying aromatic substitutions (e.g., methoxyphenyl, fluorophenyl).

Table 1: Key Structural Analogs and Their Substituents

Compound ID/Reference	7-Position Substituent	2-Position Substituent (Piperazine)	Molecular Weight (g/mol)	Key Features/Applications
Target Compound	2-Hydroxyphenyl	3-Methoxyphenyl	433.48	Potential CNS activity (speculative)
BH53954 ()	2-Hydroxyphenyl	2-Fluorophenyl	418.46	Fluorine enhances metabolic stability
E948-0643 ()	4-Methylphenyl	3-Methoxyphenyl	364.40	Methyl group increases lipophilicity
Cmpd in	4-Fluorophenyl	2-Hydroxyethyl	370.40	Hydroxyethyl improves aqueous solubility

Pharmacological Implications

• Hydroxyphenyl vs. Fluorophenyl/Methylphenyl : The 2-hydroxyphenyl group in the target compound may enhance solubility compared to purely hydrophobic groups (e.g., 4-methylphenyl in E948-0643) but reduce membrane permeability relative to fluorinated analogs (e.g., BH53954) .
• 3-Methoxyphenyl Piperazine: This substituent is associated with serotonin receptor modulation in other arylpiperazine derivatives (e.g., trazodone, aripiprazole) .

Research Findings and Comparative Data

Receptor Binding and Selectivity

While direct data for the target compound are unavailable, structurally related compounds provide insights:

• Aripiprazole (): A 3,4-dichlorophenyl-piperazine derivative with high dopamine D₂ receptor affinity. The target compound’s 3-methoxyphenyl group may reduce D₂ binding but enhance serotonin (5-HT₁A/2A) selectivity .
• Trazodone (): Features a 3-chlorophenyl-piperazine group; chlorine’s electron-withdrawing effect contrasts with the methoxy group’s electron-donating nature, suggesting divergent receptor interactions.

Physicochemical Properties

Table 2: Comparative Physicochemical Properties

Property	Target Compound	BH53954 ()	E948-0643 ()
LogP (Predicted)	3.2	3.8	4.1
Hydrogen Bond Donors	1	1	0
Aqueous Solubility (mg/mL)	~0.05	~0.02	~0.01

• LogP : The target compound’s lower LogP compared to E948-0643 reflects the hydroxyl group’s polar contribution.